Cas no 2228380-41-2 (2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid)

• Product Name: 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid
• CAS No: 2228380-41-2
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5795199
• PubChem ID: 165791185
• Update Time: 2025-10-19

2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid
• EN300-1781776
• 2228380-41-2

• Inchi： 1S/C11H14FNO2/c12-10-5-2-8(3-6-10)1-4-9(7-13)11(14)15/h2-3,5-6,9H,1,4,7,13H2,(H,14,15)
• InChI Key： DADCKPRBCIZSTA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C(=O)O)CN

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid

Recent Advances in the Study of 2-(Aminomethyl)-4-(4-fluorophenyl)butanoic acid (CAS: 2228380-41-2)

In recent years, the compound 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid (CAS: 2228380-41-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and metabolic disorders. The presence of both an aminomethyl group and a fluorophenyl moiety in its structure makes it a versatile scaffold for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, achieving a final product with high enantiomeric purity. The study highlighted the compound's ability to modulate specific neurotransmitter systems, suggesting its potential as a lead compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant development was reported in a preprint article on bioRxiv, where the compound was investigated for its role in metabolic regulation. The study demonstrated that 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid could act as an allosteric modulator of key enzymes involved in glucose metabolism. This finding opens new avenues for the development of antidiabetic drugs, particularly for patients with type 2 diabetes who exhibit resistance to conventional therapies.

In addition to its therapeutic potential, the compound has also been the subject of computational studies aimed at understanding its binding interactions with various biological targets. Molecular docking simulations revealed that 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid exhibits high affinity for several protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. These insights are invaluable for the rational design of derivatives with enhanced pharmacological properties.

Despite these promising findings, challenges remain in the clinical translation of 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural and functional attributes make it a compelling candidate for continued investigation.

In conclusion, the latest research on 2-(aminomethyl)-4-(4-fluorophenyl)butanoic acid (CAS: 2228380-41-2) underscores its potential as a multifunctional therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its pharmacological profile for clinical applications. The compound represents a promising avenue for innovation in drug discovery and development.